Cas no 1374658-83-9 (Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate)

Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate is a fluorinated azetidine derivative featuring a reactive bromomethyl group and a Boc-protected amine. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of fluorinated heterocycles and bioactive molecules. The presence of both bromomethyl and fluoro substituents on the azetidine ring enables selective functionalization, making it valuable for medicinal chemistry and drug discovery applications. The Boc group enhances stability while allowing deprotection under mild conditions for further derivatization. Its well-defined reactivity profile and structural features make it a useful building block for designing novel pharmaceuticals and agrochemicals.

Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate structure

1374658-83-9 structure

Product Name:Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate

CAS No:1374658-83-9

MF:C₉H₁₅BrFNO₂

MW:268.123305559158

MDL:MFCD23105996

CID:3162738

PubChem ID:72208291

Update Time:2025-06-07

Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate
- 1-Boc-3-bromomethyl-3-fluoroazetidine
- FCH2311222
- PB39181
- SB20689
- AK173741
- 1-Boc-3-(Bromomethyl)-3-fluoroazetidine
- tert-Butyl 3-(bromomethyl)-3-fluoro-azetidine-1-carboxylate
- 1-Azetidinecarboxylic acid, 3-(bromomethyl)-3-fluoro-, 1,1-dimethylethyl ester
- CS-0048371
- MFCD23105996
- ZEC65883
- DB-173725
- AKOS025396147
- SY121989
- AS-51789
- SCHEMBL20136928
- P13541
- tert-butyl3-(bromomethyl)-3-fluoroazetidine-1-carboxylate
- 1374658-83-9
- MDL： MFCD23105996
- Inchi： 1S/C9H15BrFNO2/c1-8(2,3)14-7(13)12-5-9(11,4-10)6-12/h4-6H2,1-3H3
- InChI Key： XBEPSYXHSSWJFY-UHFFFAOYSA-N
- SMILES： BrCC1(CN(C(=O)OC(C)(C)C)C1)F

Computed Properties

Exact Mass: 267.02702g/mol
Monoisotopic Mass: 267.02702g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5
XLogP3: 1.9

Tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate Pricemore >>

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Chemenu	CM284036-1g	tert-Butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate	1374658-83-9	95%	1g	$961	2021-06-09
Alichem	A449041123-250mg	tert-Butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate	1374658-83-9	95%	250mg	427.44 USD	2021-06-15
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Chemenu	CM284036-1g	tert-Butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate	1374658-83-9	95%	1g	$386	2023-03-07
Apollo Scientific	PC908373-1g	tert-Butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate	1374658-83-9		1g	£295.00	2025-02-22
abcr	AB458966-250 mg	1-Boc-3-bromomethyl-3-fluoroazetidine; .	1374658-83-9		250MG	€197.70	2023-07-18
abcr	AB458966-1 g	1-Boc-3-bromomethyl-3-fluoroazetidine; .	1374658-83-9		1g	€430.60	2023-07-18
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eNovation Chemicals LLC	D587032-250MG	tert-butyl 3-(bromomethyl)-3-fluoroazetidine-1-carboxylate	1374658-83-9	97%	250mg	$130	2024-07-21
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